BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Molecular Weight of
N-(3,4-Dimethylphenyl)acetamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(3,4-Dimethylphenyl)acetamide

Cat. No.: B181777

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of N-(3,4-
Dimethylphenyl)acetamide, a compound of interest in various research and development
sectors. This document outlines the fundamental principles, computational methodology, and
presents the data in a clear, structured format for ease of reference and comparison.

Introduction

N-(3,4-Dimethylphenyl)acetamide, also known as 3',4'-dimethylacetanilide, is an organic
compound with significant applications in chemical synthesis and pharmaceutical research. An
accurate determination of its molecular weight is fundamental for stoichiometric calculations,
analytical characterization, and pharmacokinetic modeling. This guide details the derivation of
this crucial parameter.

Molecular Formula and Structure

The chemical structure of N-(3,4-Dimethylphenyl)acetamide is characterized by a
dimethylphenyl group attached to the nitrogen atom of an acetamide moiety. Its molecular
formula has been determined to be C10H13NO.[1][2][3][4][5]

Calculation of Molecular Weight
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for N-(3,4-Dimethylphenyl)acetamide is based on its molecular formula and
the standard atomic weights of carbon, hydrogen, nitrogen, and oxygen.

Atomic Composition and Weights

The atomic weights of the constituent elements are summarized in the table below. These
values are based on the isotopic abundances of the elements on Earth.

Standard .
] . Total Atomic
Element Symbol Count Atomic Weight .
Weight (amu)

(amu)
Carbon C 10 12.011 120.11
Hydrogen H 13 1.008 13.104
Nitrogen N 1 14.007 14.007
Oxygen O 1 15.999 15.999

Total 163.22

Note: Standard atomic weights are sourced from the International Union of Pure and Applied
Chemistry (IUPAC). Slight variations may exist depending on the specific isotopic compaosition.
[EI7 I8N0 (1 1][12][13][14][15][16][1 7][18][19][20][21]

Final Molecular Weight

Based on the summation of the atomic weights of its constituent atoms, the molecular weight of
N-(3,4-Dimethylphenyl)acetamide is 163.22 g/mol .[1][2][3]

Experimental Verification

The calculated molecular weight can be experimentally verified using techniques such as mass
spectrometry. In a typical mass spectrum for N-(3,4-Dimethylphenyl)acetamide, the molecular
ion peak (M+) would be observed at an m/z (mass-to-charge ratio) value corresponding to its
molecular weight.
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Logical Representation of Molecular Weight
Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of N-
(3,4-Dimethylphenyl)acetamide.

Workflow for Molecular Weight Calculation

Identify Molecular Formula

Ci10H13NO
Determine Atomic Composition Obtain Standard Atomic Weights
C:10,H:13,N:1,0:1 C:12.011, H: 1.008, N: 14.007, O: 15.999

N 7

Calculate Total Atomic Weight for Each Element

Sum Total Atomic Weights

Result: Molecular Weight
163.22 g/mol

Click to download full resolution via product page
Caption: Logical workflow for calculating the molecular weight.

Molecular Structure Diagram

The following diagram illustrates the chemical structure of N-(3,4-Dimethylphenyl)acetamide,
highlighting the arrangement of its constituent atoms.

Caption: Chemical structure of N-(3,4-Dimethylphenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of N-(3,4-
Dimethylphenyl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181777#n-3-4-dimethylphenyl-acetamide-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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